N-[2-(4-morpholinylcarbonyl)phenyl]-2-(phenylthio)propanamide

• IUPAC Name: N-[2-(morpholine-4-carbonyl)phenyl]-2-phenylsulfanylpropanamide
• InChI: InChI=1S/C20H22N2O3S/c1-15(26-16-7-3-2-4-8-16)19(23)21-18-10-6-5-9-17(18)20(24)22-11-13-25-14-12-22/h2-10,15H,11-14H2,1H3,(H,21,23)
• InChI Key: DJZIMAGUGCDEFR-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=CC=C1C(=O)N2CCOCC2)SC3=CC=CC=C3
• Molecular Formula: C20H22N2O3S
• Molecular Weight: 370.5 g/mol

Description

N-[2-(4-morpholinylcarbonyl)phenyl]-2-(phenylthio)propanamide, also known as MPTP, is a chemical compound that has been extensively studied for its scientific research applications. This compound is synthesized through a complex process and has been found to have various biochemical and physiological effects.

Mechanism of Action

N-[2-(4-morpholinylcarbonyl)phenyl]-2-(phenylthio)propanamide is converted into MPP+ by the enzyme monoamine oxidase-B (MAO-B) in the brain. MPP+ is then transported into dopaminergic neurons via the dopamine transporter. Once inside the neuron, MPP+ inhibits mitochondrial complex I, leading to the generation of reactive oxygen species and ultimately cell death.
Biochemical and Physiological Effects
N-[2-(4-morpholinylcarbonyl)phenyl]-2-(phenylthio)propanamide has been found to have various biochemical and physiological effects. In addition to its ability to cause Parkinson's disease-like symptoms, N-[2-(4-morpholinylcarbonyl)phenyl]-2-(phenylthio)propanamide has also been shown to induce oxidative stress, inflammation, and mitochondrial dysfunction.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(4-morpholinylcarbonyl)phenyl]-2-(phenylthio)propanamide in lab experiments is that it allows researchers to study the mechanisms underlying Parkinson's disease. However, one limitation is that N-[2-(4-morpholinylcarbonyl)phenyl]-2-(phenylthio)propanamide-induced Parkinson's disease may not fully mimic the human disease, as it does not involve the aggregation of alpha-synuclein, a hallmark of Parkinson's disease.

Future Directions

There are several future directions for research on N-[2-(4-morpholinylcarbonyl)phenyl]-2-(phenylthio)propanamide. One direction is to develop new animal models of Parkinson's disease that more closely mimic the human disease. Another direction is to study the role of N-[2-(4-morpholinylcarbonyl)phenyl]-2-(phenylthio)propanamide in other neurodegenerative diseases, such as Alzheimer's disease and Huntington's disease. Additionally, researchers could investigate the potential therapeutic applications of N-[2-(4-morpholinylcarbonyl)phenyl]-2-(phenylthio)propanamide, such as its ability to induce neurogenesis.
In conclusion, N-[2-(4-morpholinylcarbonyl)phenyl]-2-(phenylthio)propanamide is a chemical compound that has been extensively studied for its scientific research applications. It has been found to have various biochemical and physiological effects, and is commonly used as a tool to study Parkinson's disease. While N-[2-(4-morpholinylcarbonyl)phenyl]-2-(phenylthio)propanamide has its limitations, it remains an important tool for researchers studying neurodegenerative diseases.

Scientific Research Applications

N-[2-(4-morpholinylcarbonyl)phenyl]-2-(phenylthio)propanamide has been widely used in scientific research as a tool to study Parkinson's disease. This is because N-[2-(4-morpholinylcarbonyl)phenyl]-2-(phenylthio)propanamide is converted into MPP+ (1-methyl-4-phenylpyridinium ion) in the brain, which selectively destroys dopaminergic neurons in the substantia nigra, leading to Parkinson's disease-like symptoms in animals and humans.